Cas no 337922-63-1 (5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile)

• Product Name: 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile
• CAS No: 337922-63-1
• MDL: MFCD00793164
• CID: 4646721
• Update Time: 2025-09-27

5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile

• MDL： MFCD00793164

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile

5-Acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile: A Comprehensive Overview

5-Acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile (CAS No. 337922-63-1) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure is characterized by a pyridine ring substituted with an acetyl group at position 5, a benzylsulfanyl group at position 2, and a methyl group at position 6, along with a cyano group at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of the final product. Such methodologies are critical for scaling up production in both academic and industrial settings.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. The pyridine ring serves as a scaffold for various bioactive molecules, and the substituents on the ring can be tailored to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. Recent studies have explored the role of 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile as a lead compound in anti-cancer drug development. Preclinical experiments have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. This dual specificity is attributed to its ability to inhibit key enzymes involved in tumor progression.

In addition to its therapeutic potential, 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile has been investigated for its applications in materials science. The compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into conjugated polymers enhances their charge transport properties, leading to improved device performance.

The environmental impact of 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Recent studies have focused on assessing its toxicity to aquatic organisms and its persistence in various environmental media. These findings are critical for developing safe handling protocols and disposal methods.

From a synthetic chemistry perspective, 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile serves as a valuable building block for constructing more complex molecules. Its functional groups provide multiple sites for further modification, enabling chemists to explore diverse structural variations with potentially novel properties. For example, substitution at the cyano group or the benzylsulfanyl group can lead to derivatives with enhanced bioactivity or improved physical properties.

In conclusion, 5-acetyl-2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile (CAS No. 337922-63-1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, versatile synthesis methods, and promising applications in medicine and materials science underscore its importance as a subject of ongoing research. As new insights emerge from both experimental and computational studies, this compound continues to expand its role in advancing scientific knowledge and technological innovation.